PROCION BRILLIANT YELLOW H3G

Specification

• CAS No.: 12239-48-4
• Molecular Formula: C6H5BrClN
• Molecular Weight: 0

Introduction

Chemical Identification and Properties

Chemical Composition

Procion Brilliant Yellow H3G appears to be closely related to Procion Yellow H-E3G, which has the molecular formula C52H34Cl2N18O20S6.6Na. Based on the nomenclature patterns observed in reactive dyes, it likely belongs to the same chemical family with potential structural similarities. The compound is part of the reactive dye class, specifically within the azo dye category that contains nitrogen-nitrogen double bonds as the chromophoric group.

Physical Properties

Similar to other Procion yellow variants, this compound is likely characterized as a pale yellow powder with high water solubility. Related compounds show water solubility of approximately 200g/L at 50°C. The compound exhibits a brilliant green-yellow shade when used for dyeing textiles, with the visual appearance potentially changing in the presence of metal ions – turning red in the presence of iron ions and darker shades in the presence of copper ions.

Applications and Technical Characteristics

Textile Applications

Procion Brilliant Yellow H3G, as a reactive dye, is primarily used in the textile industry for dyeing various fabrics. Based on the properties of similar compounds, it is particularly suitable for dyeing:

• Cotton and linen fabrics

• Viscose materials

• Polyester/cotton blended textiles

• Polyester/rayon blended fabrics

The dye is especially appropriate for bath dyeing processes, where its high water solubility facilitates uniform color distribution.

Performance Characteristics

The performance profile of Procion Brilliant Yellow dyes includes:

• High affinity for cellulosic fibers

• Medium reactivity profile

• Optimal detergency properties

• Color stability in neutral and alkaline conditions

These characteristics make it suitable for commercial dyeing operations where consistent quality and color fastness are essential.

Fastness Properties

Based on data available for similar compounds, the fastness properties of Procion Brilliant Yellow H3G likely include:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
Fading	Stain	Fading	Stain	Fading
ISO	5-6	4	5	4-5

These ratings indicate excellent resistance to fading from light exposure (5-6 on the ISO scale), good resistance to oxygen bleaching (5), and very good performance regarding perspiration fastness (4-5) and soaping (5).

Environmental Considerations

Degradation Methods

Recent research has focused on effective methods to degrade reactive dyes like Procion Brilliant Yellow due to environmental concerns. A comprehensive study on Procion brilliant yellow H-E6G (a closely related compound) demonstrated several degradation approaches:

• Ultrasonic (US) degradation: Achieved approximately 19.1% degradation under optimized conditions (140 W power, pH 2.5, 40°C, 15 ppm initial concentration)

• Hybrid approaches showed significantly improved results:

  • US + H₂O₂: 80.6% decolorization

  • US + Fenton reagent: 85% decolorization

  • US + H₂O₂ + potassium persulfate (KPS): 92.2% decolorization

Pilot Scale Implementation

The most effective degradation method (US + H₂O₂ + KPS) was tested at pilot scale using:

• Ultrasonic flow cell: Achieved 91.8% reduction in dye concentration

• Hydrodynamic cavitation reactor: Achieved 88% reduction

These results demonstrate the practical applicability of advanced oxidation processes for industrial-scale treatment of wastewater containing these dyes.

Kinetics and Economic Considerations

The degradation of Procion brilliant yellow follows first-order kinetics for all treatment approaches. The economic analysis of various treatment methods indicated that the US + H₂O₂ + KPS combination was most cost-effective, with an operational cost of approximately $0.1862 per liter of treated wastewater.